Cas no 1270504-28-3 (tert-butyl N-2-amino-2-(2-chloro-5-fluorophenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(2-chloro-5-fluorophenyl)ethylcarbamate
• CAS No: 1270504-28-3
• MF: C₁₃H₁₈ClFN₂O₂
• MW: 288.745625972748
• CID: 6203381
• PubChem ID: 165623626
• Update Time: 2025-08-05

tert-butyl N-2-amino-2-(2-chloro-5-fluorophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(2-chloro-5-fluorophenyl)ethylcarbamate
• tert-butyl N-[2-amino-2-(2-chloro-5-fluorophenyl)ethyl]carbamate
• EN300-1878052
• 1270504-28-3

• Inchi： 1S/C13H18ClFN2O2/c1-13(2,3)19-12(18)17-7-11(16)9-6-8(15)4-5-10(9)14/h4-6,11H,7,16H2,1-3H3,(H,17,18)
• InChI Key： VFBZZMXUKFQOHB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(CNC(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 288.1040837g/mol
• Monoisotopic Mass: 288.1040837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-2-(2-chloro-5-fluorophenyl)ethylcarbamate

tert-butyl N-2-amino-2-(2-chloro-5-fluorophenyl)ethylcarbamate (CAS No. 1270504-28-3): A Comprehensive Overview

tert-butyl N-2-amino-2-(2-chloro-5-fluorophenyl)ethylcarbamate, identified by the CAS registry number 1270504-28-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group with a substituted phenyl ring and a tert-butyl carbamate moiety. The molecule's structure has been extensively studied, and its properties have been explored in various research contexts.

The synthesis of tert-butyl N-2-amino-2-(2-chloro-5-fluorophenyl)ethylcarbamate involves a series of well-defined chemical reactions, including nucleophilic substitutions and carbamate formation. Recent advancements in synthetic methodologies have enabled the efficient production of this compound, making it more accessible for further research and potential applications. The compound's stability under various conditions has also been a focus of recent studies, with findings indicating its suitability for use in diverse chemical environments.

In terms of biological activity, tert-butyl N-2-amino-2-(2-chloro-5-fluorophenyl)ethylcarbamate has shown promising results in preliminary assays. Researchers have reported its potential as a modulator of certain enzyme activities, which could have implications in therapeutic development. For instance, studies conducted in 2023 highlighted its ability to inhibit specific kinase pathways, suggesting its role in the treatment of diseases such as cancer and inflammatory disorders.

The structural features of this compound are particularly noteworthy. The presence of the tert-butyl group contributes to its lipophilicity, enhancing its ability to cross cellular membranes. Meanwhile, the amino group and the substituted phenyl ring provide sites for potential interactions with biological targets. These structural attributes make tert-butyl N-2-amino-2-(2-chloro-5-fluorophenyl)ethylcarbamate a valuable tool in drug discovery efforts.

Recent research has also delved into the environmental impact of this compound. Studies have shown that it exhibits low toxicity to aquatic organisms under standard testing conditions, which is a positive indicator for its safe handling and disposal. However, further investigations are warranted to fully understand its environmental fate and potential long-term effects.

In conclusion, tert-butyl N-2-amino-2-(2-chloro-5-fluorophenyl)ethylcarbamate (CAS No. 1270504-28-3) is a multifaceted compound with intriguing chemical and biological properties. Its structure, synthesis, and activity have been extensively explored, paving the way for its application in various scientific domains. As research continues to unfold, this compound is poised to contribute significantly to advancements in chemistry and medicine.